- Convenient chlorination of some special aromatic compounds using N-chlorosuccinimide, Synthesis, 2012, 44(7), 1074-1078
Cas no 89284-20-8 (3-Chloropyridin-4-ol)
3-Chloropyridin-4-ol is a heterocyclic compound featuring a pyridine core substituted with a chlorine atom at the 3-position and a hydroxyl group at the 4-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both halogen and hydroxyl functional groups allows for selective modifications, enabling the formation of diverse derivatives. Its stability under standard conditions and compatibility with common organic reactions make it a practical building block for constructing complex molecules. The compound is typically handled under controlled conditions due to its potential reactivity, ensuring optimal performance in synthetic applications.
3-Chloropyridin-4-ol structure
Product Name:3-Chloropyridin-4-ol
CAS No:89284-20-8
MF:C5H4ClNO
MW:129.544360160828
MDL:MFCD04114248
CID:61247
PubChem ID:2762929
Update Time:2025-11-02
3-Chloropyridin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloropyridin-4-ol
- 3-chloro-1H-pyridin-4-one
- 3-Chloro-4-hydroxypyridine
- 3-Chlor-4-hydroxy-pyridin
- 4-Pyridinol,3-chloro
- 4-Pyridinol, 3-chloro-
- 3-Chloropyridin-4(1H)-one
- 3-chloro-4-pyridinol
- 3-chloro-4-hydroxy pyridine
- PubChem6680
- 3-Chloropyridine-4-ol
- 4(1h)-pyridinone,3-chloro-
- NKEYLLFRPHHBOQ-UHFFFAOYSA-N
- BCP21954
- CL0146
- TRA0024467
- VP13462
- SY019390
- 3-Chloro-4-pyridinol (ACI)
- EN300-200380
- DTXSID30376583
- 4(1H)-Pyridinone,3-chloro-(9CI)
- AC-23271
- SCHEMBL9764382
- DB-010124
- 89284-20-8
- CS-W003168
- 4(1H)-Pyridinone, 3-chloro-
- 142010-53-5
- DB-272007
- AKOS005199004
- SCHEMBL1569720
- PS-5346
- MFCD04114248
-
- MDL: MFCD04114248
- Inchi: 1S/C5H4ClNO/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
- InChI Key: NKEYLLFRPHHBOQ-UHFFFAOYSA-N
- SMILES: ClC1C(O)=CC=NC=1
- BRN: 1363515
Computed Properties
- Exact Mass: 128.99800
- Monoisotopic Mass: 128.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 1
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.35
- Melting Point: 166-171°C
- Boiling Point: 224.8℃ at 760 mmHg
- Flash Point: 89.8 °C
- Refractive Index: 1.569
- PSA: 33.12000
- LogP: 1.44060
3-Chloropyridin-4-ol Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
3-Chloropyridin-4-ol Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chloropyridin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079344-250mg |
3-Chloro-4-hydroxypyridine |
89284-20-8 | 95% | 250mg |
£13.00 | 2022-03-01 | |
| Fluorochem | 079344-1g |
3-Chloro-4-hydroxypyridine |
89284-20-8 | 95% | 1g |
£25.00 | 2022-03-01 | |
| Fluorochem | 079344-5g |
3-Chloro-4-hydroxypyridine |
89284-20-8 | 95% | 5g |
£76.00 | 2022-03-01 | |
| AstaTech | CL0146-1/G |
3-CHLORO-4-HYDROXYPYRIDINE |
89284-20-8 | 97% | 1g |
$35 | 2023-09-15 | |
| AstaTech | CL0146-5/G |
3-CHLORO-4-HYDROXYPYRIDINE |
89284-20-8 | 97% | 5g |
$122 | 2023-09-15 | |
| AstaTech | CL0146-25/G |
3-CHLORO-4-HYDROXYPYRIDINE |
89284-20-8 | 97% | 25g |
$427 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UG326-200mg |
3-Chloropyridin-4-ol |
89284-20-8 | 98% | 200mg |
78.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UG326-5g |
3-Chloropyridin-4-ol |
89284-20-8 | 98% | 5g |
1102.0CNY | 2021-08-04 | |
| Apollo Scientific | OR51765-250mg |
3-Chloro-4-hydroxypyridine |
89284-20-8 | 250mg |
£15.00 | 2025-02-20 | ||
| Chemenu | CM102700-5g |
3-Chloropyridin-4-ol |
89284-20-8 | 98% | 5g |
$*** | 2023-05-29 |
3-Chloropyridin-4-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetonitrile ; 1 h, 75 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
3-Chloropyridin-4-ol Raw materials
3-Chloropyridin-4-ol Preparation Products
3-Chloropyridin-4-ol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
89284-20-8 (3-Chloropyridin-4-ol) Related Products
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